Cas no 2066-11-7 (4-chlorocholest-4-en-3-one)
4-chlorocholest-4-en-3-one structure
Product Name:4-chlorocholest-4-en-3-one
CAS No:2066-11-7
MF:C27H43ClO
MW:419.08272767067
CID:910224
PubChem ID:236185
Update Time:2025-04-19
4-chlorocholest-4-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- 4-chlorocholest-4-en-3-one
- SDJLSMWANITDPE-OLZFZNDLSA-N
- 2066-11-7
- NSC38301
- NSC-38301
-
- Inchi: 1S/C27H43ClO/c1-17(2)7-6-8-18(3)20-11-12-21-19-9-10-23-25(28)24(29)14-16-27(23,5)22(19)13-15-26(20,21)4/h17-22H,6-16H2,1-5H3/t18-,19+,20-,21+,22+,26-,27-/m1/s1
- InChI Key: SDJLSMWANITDPE-OLZFZNDLSA-N
- SMILES: ClC1C(CC[C@@]2(C)C=1CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O
Computed Properties
- Exact Mass: 418.30049
- Monoisotopic Mass: 418.3002437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 678
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.3
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-chlorocholest-4-en-3-one Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
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